Cas no 133712-91-1 ((E)- 5-ethyl-2-Furancarboxaldehyde oxime)

(E)- 5-ethyl-2-Furancarboxaldehyde oxime structure
133712-91-1 structure
Product Name:(E)- 5-ethyl-2-Furancarboxaldehyde oxime
CAS No:133712-91-1
MF:C7H9NO2
MW:139.151861906052
CID:1104940
PubChem ID:71322161
Update Time:2025-04-20

(E)- 5-ethyl-2-Furancarboxaldehyde oxime Chemical and Physical Properties

Names and Identifiers

    • (E)- 5-ethyl-2-Furancarboxaldehyde oxime
    • SCHEMBL2161907
    • DTXSID10751879
    • 89114-36-3
    • AKOS017332266
    • (E)-N-[(5-ETHYLFURAN-2-YL)METHYLIDENE]HYDROXYLAMINE
    • 133712-91-1
    • N-[(5-Ethylfuran-2-yl)methylidene]hydroxylamine
    • MDL: MFCD16037299
    • Inchi: 1S/C7H9NO2/c1-2-6-3-4-7(10-6)5-8-9/h3-5,9H,2H2,1H3
    • InChI Key: HIMNXJAVIZINRN-UHFFFAOYSA-N
    • SMILES: O1C(C=NO)=CC=C1CC

Computed Properties

  • Exact Mass: 139.063328530g/mol
  • Monoisotopic Mass: 139.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 45.7Ų
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